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Compound of Interest

Compound Name: Triacetin-d9

Cat. No.: B12397043 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Triacetin-d9. As

a deuterated analog of Triacetin, its safety profile is considered to be closely aligned with the

non-deuterated compound. Triacetin-d9 is primarily utilized as an internal standard in

quantitative analyses such as NMR, GC-MS, or LC-MS.[1] This document compiles essential

information from Safety Data Sheets (SDS) and other technical sources to ensure safe

handling and use in a laboratory setting.

Section 1: Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of a substance is

fundamental to its safe handling. The following table summarizes key quantitative data for

Triacetin, which is expected to be representative of Triacetin-d9.
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Property Value

Molecular Formula C9H14O6[2][3]

Molecular Weight 218.21 g/mol [2][3]

Appearance Colorless, oily liquid

Odor Odorless to slight fatty odor

Melting Point 3 °C / 37.4 °F

Boiling Point 258 - 260 °C / 496.4 - 500 °F

Flash Point 138 °C / 280.4 °F

Autoignition Temperature 430 - 433 °C / 806 - 812 °F

Density 1.155 - 1.16 g/cm³

Vapor Pressure <0.1 mbar @ 20 °C

Water Solubility 52,130 - 58,000 mg/L at 24.5 - 25 °C

log Pow (Octanol/Water Partition Coefficient) 0.25

Section 2: Toxicological Data
The toxicological profile is critical for assessing potential health hazards. Triacetin is generally

considered to have low toxicity.

Test Species Route Value

LD50 Rat Oral >2000 mg/kg

LC50 Rat Inhalation >1.721 mg/L (4 h)

Skin Irritation Rabbit Dermal No skin irritation

Eye Irritation Rabbit Ocular No eye irritation

Carcinogenicity: This product is not classified as a carcinogen by IARC, ACGIH, NTP, or

OSHA.
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Mutagenicity: While some in-vitro tests on Chinese hamster lung cells showed positive results

for chromosome aberration, the Ames test was negative.

Section 3: Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of the

compound and ensure the safety of laboratory personnel.

Handling Precautions
Handle in accordance with good industrial hygiene and safety practices.

Ensure adequate ventilation.

Avoid contact with skin, eyes, and clothing.

Do not breathe mist, vapors, or spray.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Storage Conditions
Store in a cool, dry, and well-ventilated area.

Keep container tightly closed.

Protect from heat, sparks, open flames, and direct sunlight.

Store away from incompatible materials such as strong oxidizing agents.

The logical workflow for safe handling and storage is depicted in the following diagram:
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Workflow for Safe Handling and Storage of Triacetin-d9

Handling Procedures

Storage Procedures
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Caption: Workflow for Safe Handling and Storage of Triacetin-d9
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Section 4: Emergency Procedures
In the event of an accidental release or exposure, the following protocols should be followed.

First-Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing and

wash it before reuse. Get medical attention if irritation develops or persists.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention if symptoms persist.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and drink plenty of water. Get medical attention.

The decision-making process for first aid is illustrated in the diagram below:
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First-Aid Protocol for Triacetin-d9 Exposure

Exposure Event

Eye Contact Skin Contact Inhalation Ingestion

Flush Eyes with Water
for 15 minutes

Wash Skin with Soap
and Water

Move to Fresh Air Rinse Mouth, Drink Water

Seek Medical Attention
if Symptoms Persist

Click to download full resolution via product page

Caption: First-Aid Protocol for Triacetin-d9 Exposure

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: The product is combustible at high temperatures and may be ignited by

heat, sparks, or flames. Containers may explode when heated. Hazardous decomposition

products include carbon monoxide and carbon dioxide.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.
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Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Avoid breathing vapors, mist, or gas.

Wear appropriate personal protective equipment.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Absorb with an inert, non-combustible material such as sand,

earth, or vermiculite. Collect the spilled material into a suitable container for disposal.

The workflow for managing a chemical spill is outlined below:
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Accidental Release Workflow for Triacetin-d9

Spill Occurs
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Contain Spill with
Inert Material

Collect Absorbed Material
into a Labeled Container

Decontaminate Spill Area

Dispose of Waste
According to Regulations

Click to download full resolution via product page

Caption: Accidental Release Workflow for Triacetin-d9
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Section 5: Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.

Conditions to Avoid: Excess heat, light, and incompatible materials.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Carbon monoxide and carbon dioxide may be formed

under fire conditions.

Hazardous Polymerization: Will not occur.

This guide provides a foundational understanding of the safety considerations for Triacetin-d9.

It is imperative for all users to read and understand the specific Safety Data Sheet provided by

the manufacturer before handling this chemical. Always adhere to established laboratory safety

protocols and wear appropriate personal protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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